Cas no 108356-41-8 (Benzenesulfonamide, 5-acetyl-2-ethoxy-)

• Product Name: Benzenesulfonamide, 5-acetyl-2-ethoxy-
• CAS No: 108356-41-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3593257
• PubChem ID: 13921459
• Update Time: 2025-11-01

Benzenesulfonamide, 5-acetyl-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-acetyl-2-ethoxy-
• SCHEMBL9826629
• ZJAZXSSZDOMICL-UHFFFAOYSA-N
• EN300-7547653
• 108356-41-8
• 850-147-7
• AKOS013153328
• 5-acetyl-2-ethoxybenzene-1-sulfonamide
• 5-Acetyl-2-ethoxybenzenesulfonamide

• Inchi： 1S/C10H13NO4S/c1-3-15-9-5-4-8(7(2)12)6-10(9)16(11,13)14/h4-6H,3H2,1-2H3,(H2,11,13,14)
• InChI Key： ZJAZXSSZDOMICL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=O)C=CC=1OCC)(N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.8Ų

Additional information on Benzenesulfonamide, 5-acetyl-2-ethoxy-

Comprehensive Overview of Benzenesulfonamide, 5-acetyl-2-ethoxy- (CAS No. 108356-41-8): Properties, Applications, and Industry Insights

Benzenesulfonamide, 5-acetyl-2-ethoxy- (CAS No. 108356-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and functional versatility. This sulfonamide derivative is characterized by the presence of an acetyl group at the 5-position and an ethoxy substituent at the 2-position of the benzene ring, which contribute to its distinct physicochemical properties. Researchers and industry professionals often search for terms like "5-acetyl-2-ethoxybenzenesulfonamide synthesis", "CAS 108356-41-8 applications", and "sulfonamide derivatives in drug development", reflecting the compound's relevance in modern chemistry.

The molecular structure of Benzenesulfonamide, 5-acetyl-2-ethoxy- offers a compelling case study in structure-activity relationships (SAR), a hot topic in medicinal chemistry. With the growing demand for targeted drug design and small-molecule therapeutics, this compound's hydrogen-bonding capacity (via the sulfonamide group) and electron-withdrawing effects (from the acetyl moiety) make it a valuable scaffold for investigating enzyme inhibition mechanisms. Recent publications have explored its potential as a carbonhydrase inhibitor precursor, aligning with current trends in precision medicine and metabolic disorder treatments.

From a synthetic chemistry perspective, CAS 108356-41-8 represents an interesting challenge in regioselective aromatic substitution. The compound's synthesis typically involves multi-step protection-deprotection strategies to achieve the desired substitution pattern, a process frequently queried in academic forums as "ortho-ethoxy para-acetyl sulfonamide synthesis optimization". Advanced techniques like microwave-assisted synthesis and flow chemistry have been applied to improve yields—a reflection of the pharmaceutical industry's push toward green chemistry and process intensification.

Analytical characterization of 5-acetyl-2-ethoxybenzenesulfonamide employs cutting-edge techniques that dominate current research discussions. High-resolution mass spectrometry (HRMS) confirms molecular identity, while 2D NMR spectroscopy (including COSY and HSQC experiments) resolves its complex proton environments. These methods address common search queries such as "spectral data interpretation for CAS 108356-41-8" and "sulfonamide structural confirmation techniques". The compound's crystalline properties have also been investigated via X-ray diffraction, contributing to the broader discussion on molecular packing and solid-state chemistry.

Industrial applications of Benzenesulfonamide, 5-acetyl-2-ethoxy- intersect with several trending topics in material science. Its potential as a building block for functional polymers has been explored, particularly for creating sulfonated materials with tailored hydrophilicity—a property relevant to membrane technology and water purification systems. Additionally, the compound's photo-stability makes it a candidate for advanced UV-absorbing coatings, addressing the increasing market demand for light-stabilized materials in packaging and automotive industries.

Environmental and regulatory aspects of CAS 108356-41-8 frequently appear in scientific discourse. While not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicological profile are subjects of ongoing research—mirroring the chemical industry's emphasis on sustainability assessments and green chemistry metrics. Computational studies employing quantitative structure-activity relationship (QSAR) models predict its environmental fate, responding to frequent searches about "benzenesulfonamide derivatives environmental impact".

The commercial landscape for 5-acetyl-2-ethoxybenzenesulfonamide reflects broader trends in fine chemical supply chains. As a research-grade chemical, it's typically available through specialty suppliers with certificates of analysis (CoA) documenting HPLC purity (>98%) and residual solvent levels—key quality parameters that align with Good Manufacturing Practice (GMP) standards. Procurement discussions often center on "small-scale custom synthesis of CAS 108356-41-8" and "bulk sourcing for pharmaceutical intermediates", highlighting its niche but growing market presence.

Emerging research directions for Benzenesulfonamide, 5-acetyl-2-ethoxy- connect with cutting-edge scientific inquiries. Its potential role in metal-organic frameworks (MOFs) as a functional linker has been proposed, tapping into the booming interest in porous materials for gas storage and catalysis. Furthermore, computational chemists are investigating its binding affinities toward biological targets using molecular docking simulations—a methodology frequently searched alongside terms like "sulfonamide-protein interactions" and "in silico drug discovery approaches".

In conclusion, CAS 108356-41-8 exemplifies how traditional chemical scaffolds continue to enable modern scientific breakthroughs. From its nuanced synthetic chemistry to diverse application potentials, this functionalized benzenesulfonamide remains at the intersection of academic research and industrial innovation. As analytical techniques advance and computational tools become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, making it a persistent subject of scientific inquiry and commercial interest.